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Introduction

Nucleic acid precipitation is a fundamental technique in molecular biology used to concentrate
and purify DNA and RNA from aqueous solutions. The process relies on the principle of
reducing the solubility of nucleic acids to the point where they aggregate and can be collected
by centrifugation. This is typically achieved by adding a salt and a water-miscible organic
solvent, such as ethanol or isopropanol.

The salt provides cations (e.g., Na*) that neutralize the negative charges of the phosphate
backbone of the nucleic acids.[1][2] This charge neutralization reduces the repulsion between
the nucleic acid molecules and their affinity for the polar water molecules.[3] The addition of an
alcohol, which has a lower dielectric constant than water, further promotes the aggregation of
the neutralized nucleic acid molecules, leading to their precipitation out of solution.[3]

While sodium acetate is the most commonly used salt for routine DNA and RNA precipitation,
other salts can also be employed.[4][5] This document provides a detailed protocol for the use
of sodium formate in nucleic acid precipitation, adapted from standard procedures, as well as a
comparative protocol using the conventional sodium acetate.
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Principle of Nucleic Acid Precipitation

The precipitation of nucleic acids is a multi-step process involving charge neutralization and
dehydration. In an aqueous environment, the phosphate backbone of DNA and RNA is
negatively charged, making the molecules hydrophilic and soluble. The addition of a salt, such
as sodium formate (NaHCOO) or sodium acetate (NaC2H30z2), introduces positive sodium ions
(Na*) that shield the negative phosphate groups. This reduces the overall negative charge of
the nucleic acid molecules, making them less soluble in water.

Subsequently, the addition of an alcohol like ethanol or isopropanol decreases the solvating
capacity of the solution. Water molecules are drawn to the alcohol, effectively dehydrating the
nucleic acid molecules and causing them to aggregate and precipitate. The precipitated nucleic
acids can then be pelleted by centrifugation, washed to remove residual salts and other
contaminants, and finally resuspended in a desired buffer.

Experimental Protocols
Protocol 1: Nucleic Acid Precipitation with Sodium
Formate (Derived Protocol)

This protocol is adapted from standard nucleic acid precipitation methods due to the limited
availability of established protocols specifically using sodium formate. The working
concentrations and volumes are based on those commonly used for sodium acetate.

Materials:

¢ Nucleic acid sample in aqueous solution

3 M Sodium Formate, pH 5.2 (prepare by dissolving 204.06 g of sodium formate in ~800 mL
of nuclease-free water, adjusting the pH to 5.2 with formic acid, and bringing the final volume
to 1 L; sterilize by autoclaving)

* Ice-cold 100% ethanol
e 70% ethanol (prepared with nuclease-free water)

* Nuclease-free water or TE buffer for resuspension
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e Microcentrifuge
o Pipettes and nuclease-free tips
Procedure:

o Sample Preparation: Measure the volume of the nucleic acid sample in a nuclease-free
microcentrifuge tube.

» Addition of Salt: Add 1/10th volume of 3 M Sodium Formate, pH 5.2, to the sample. For
example, add 10 pL of 3 M sodium formate to a 100 pL sample to achieve a final
concentration of approximately 0.3 M. Mix thoroughly by gentle vortexing or flicking the tube.

o Addition of Alcohol: Add 2 to 2.5 volumes of ice-cold 100% ethanol. For a 110 puL sample
(after adding salt), add 220-275 pL of ethanol. Mix by inverting the tube several times until
the solution is homogeneous.

¢ Incubation: Incubate the mixture to allow the nucleic acid to precipitate. The incubation
conditions can be varied depending on the concentration and size of the nucleic acid:

o For routine precipitation of moderate to high concentrations of DNA/RNA: Incubate at
-20°C for at least 1 hour.

o For low concentrations or small nucleic acid fragments: Incubate at -20°C overnight or at
-80°C for 30 minutes.[6]

o Centrifugation: Pellet the precipitated nucleic acid by centrifuging at 12,000 - 15,000 x g for
15-30 minutes at 4°C.

e Washing: Carefully decant the supernatant without disturbing the pellet. The pellet may be
invisible, so be cautious. Wash the pellet by adding 500 pL to 1 mL of 70% ethanol. This step
removes co-precipitated salts.[2]

e Second Centrifugation: Centrifuge at 12,000 - 15,000 x g for 5 minutes at 4°C.

e Drying: Carefully decant the ethanol. Remove any remaining droplets with a fine pipette tip.
Air-dry the pellet for 5-15 minutes at room temperature. Do not over-dry, as this can make
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the nucleic acid difficult to resuspend.

o Resuspension: Resuspend the nucleic acid pellet in an appropriate volume of nuclease-free
water or a suitable buffer (e.g., TE buffer).

Protocol 2: Standard Nucleic Acid Precipitation with
Sodium Acetate

This is a standard and widely used protocol for the precipitation of DNA and RNA.

Materials:

Nucleic acid sample in aqueous solution

3 M Sodium Acetate, pH 5.2[7]

¢ |ce-cold 100% ethanol

e 70% ethanol

¢ Nuclease-free water or TE buffer

e Microcentrifuge

» Pipettes and nuclease-free tips

Procedure:

o Sample Preparation: Measure the volume of the nucleic acid sample in a nuclease-free
microcentrifuge tube.

o Addition of Salt: Add 1/10th volume of 3 M Sodium Acetate, pH 5.2, to the sample for a final
concentration of 0.3 M.[5][8] Mix well.

» Addition of Alcohol: Add 2 to 2.5 volumes of ice-cold 100% ethanol.[8] Mix by inverting the
tube several times.
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e [ncubation: Incubate at -20°C for at least 1 hour. For low concentrations of nucleic acids,
overnight incubation is recommended.[6]

o Centrifugation: Centrifuge at maximum speed (=12,000 x g) for 15-30 minutes at 4°C to
pellet the nucleic acid.[6]

e Washing: Carefully remove the supernatant. Wash the pellet with 1 mL of 70% ethanol.
e Second Centrifugation: Centrifuge at maximum speed for 5 minutes at 4°C.
e Drying: Discard the supernatant and air-dry the pellet for 10-15 minutes.

o Resuspension: Resuspend the pellet in a suitable volume of nuclease-free water or TE
buffer.

Data Presentation

The efficiency of nucleic acid precipitation can be influenced by several factors. The choice of
salt is critical, and different salts may be preferred for specific downstream applications.

Table 1: Common Salts Used in Nucleic Acid Precipitation
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. Final Applications and
Salt Stock Solution .
Concentration Notes

Most common salt for
Sodium Acetate 3M, pH5.2 0.3 M routine DNA and RNA
precipitation.[5][9]

Used for samples
containing SDS, as
NaCl keeps SDS

soluble in ethanol.[5]

Sodium Chloride 5M 0.2M

Useful for removing
dNTPs. Ammonium
Ammonium Acetate 75 M 20-25M ions can inhibit T4

polynucleotide kinase.

[5]

Primarily used for the
Lithium Chloride 8 M 0.8M selective precipitation
of RNA.[5]

Table 2: Factors Influencing Nucleic Acid Precipitation Efficiency
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Factor

Condition

Effect on Yield

Incubation Time

Longer incubation (e.g.,

overnight)

Can increase the recovery of
small or low-concentration

nucleic acids.[4]

Incubation Temperature

Lower temperatures (-20°C to
-80°C)

Enhances precipitation,
especially for smaller DNA

fragments.[4]

Centrifugation Speed

Higher g-force (up to 21,000 x
9)

Necessary for the recovery of

short nucleic acids.[3]

Centrifugation Time

Longer duration (e.g., 30

minutes)

Generally increases the yield,
though 10-15 minutes is often

sufficient.[3]

Co-precipitants

Glycogen, Linear

Polyacrylamide (LPA)

Can significantly improve the
recovery of small amounts of
nucleic acids by increasing the

mass of the pellet.[4]

Visualizations
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Caption: Workflow for nucleic acid precipitation.
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Caption: Key interactions in nucleic acid precipitation.
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o 6. DNA Precipitation - OpenWetWare [openwetware.org]

e 7. ProtocolsEthanolPrecipitation < Lab < TWiki [barricklab.org]
o 8. lab.rockefeller.edu [lab.rockefeller.edu]

e 9. genelink.com [genelink.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Nucleic Acid
Precipitation Using Sodium Formate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822112/docs#application-notes-and-protocols-for-
nucleic-acid-precipitation-using-sodium-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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